2-Nitrophenyl octyl ether
Overview
Description
2-Nitrophenyl octyl ether (NPOE) is an organic solvent, which is mainly used as a plasticizer and a charge transferring liquid that can be used in electrochemical devices. Its water solubility is low and has a high molar volume with a relative permittivity of 24.2.
Scientific Research Applications
Luminescence-Based Sensors : NPOE acts as a dynamic quencher of luminescence in certain indicators, making it useful in the development of luminescence-based sensors (Papkovsky, Mohr, & Wolfbeis, 1997).
Electrochemistry : NPOE is used in determining the Standard Gibbs energies of ion transfer, offering insights into electrochemical properties and interfaces (Wilke & Zerihun, 2001).
Molecular Dynamics and Interfaces : Molecular dynamics simulations of the interface between water and NPOE provide detailed insights into the molecular properties and interactions at these interfaces (Jorge & Cordeiro, 2008).
Reference Electrodes in Electrochemical Measurements : NPOE is used in creating junction-free copper reference electrodes, enhancing the stability and reliability in electrochemical measurements (Langmaier & Samec, 2002).
Ion-Selective Membranes : In ion-selective membranes, NPOE shows promise in optimizing the measuring range for corrosion studies, especially in H+-selective microelectrodes (Zdrachek et al., 2015).
Partition Coefficients Studies : NPOE is a key solvent in the study of partition coefficients of ionizable compounds, demonstrating its utility in analytical chemistry (Liu et al., 2003).
Photoreagents for Protein Crosslinking : 4-Nitrophenyl ethers, including derivatives of NPOE, are proposed as high-yield photoreagents for protein crosslinking and affinity labeling (Jelenc, Cantor, & Simon, 1978).
Photocurable Membranes : NPOE is used in the creation of photocurable acrylate matrix nitrate-sensitive membranes, highlighting its application in sensor technology (Dumschat et al., 1991).
Membrane Science and Metal Ion Transport : NPOE is crucial in polymer inclusion membranes for metal ion transport, specifically in enhancing the transport efficiency of Cu(II) ions (Wang et al., 2016).
Liquid-Phase Microextraction : NPOE is used in electromembrane extraction procedures, such as in the extraction of textile azo dyes from wastewater, demonstrating its role in environmental chemistry (Nojavan et al., 2013).
Mechanism of Action
Safety and Hazards
The safety data sheet for NPOE advises avoiding dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . It recommends using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Future Directions
NPOE has been used in the synthesis of novel PVC-based polymer inclusion membranes (PIMs) with specific percentages of plasticizer and carrier to transport and separate Zn (II) ions under particular conditions . This aligns with the ongoing commitment to advancing environmentally conscious practices in membrane synthesis .
Properties
IUPAC Name |
1-nitro-2-octoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3/c1-2-3-4-5-6-9-12-18-14-11-8-7-10-13(14)15(16)17/h7-8,10-11H,2-6,9,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXVOIIMJZFREMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCOC1=CC=CC=C1[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3068047 | |
Record name | 2-Nitrophenyl octyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3068047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
37682-29-4 | |
Record name | 2-Nitrophenyl octyl ether | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=37682-29-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Nitrophenyl n-octyl ether | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0037682294 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzene, 1-nitro-2-(octyloxy)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Nitrophenyl octyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3068047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-nitro-2-(octyloxy)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.731 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-Nitrophenyl n-octyl ether | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4NSH6FFF2H | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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